Cas no 1706207-47-7 (2-3-(4-methoxybenzenesulfonyl)azetidine-1-carbonyl-5-methylpyrazine)

• Product Name: 2-3-(4-methoxybenzenesulfonyl)azetidine-1-carbonyl-5-methylpyrazine
• CAS No: 1706207-47-7
• MF: C₁₆H₁₇N₃O₄S
• MW: 347.388882398605
• CID: 6559876
• PubChem ID: 90593523
• Update Time: 2025-08-02

2-3-(4-methoxybenzenesulfonyl)azetidine-1-carbonyl-5-methylpyrazine Chemical and Physical Properties

Names and Identifiers

• 2-3-(4-methoxybenzenesulfonyl)azetidine-1-carbonyl-5-methylpyrazine
• 2-[3-(4-methoxybenzenesulfonyl)azetidine-1-carbonyl]-5-methylpyrazine
• [3-(4-methoxyphenyl)sulfonylazetidin-1-yl]-(5-methylpyrazin-2-yl)methanone
• (3-((4-methoxyphenyl)sulfonyl)azetidin-1-yl)(5-methylpyrazin-2-yl)methanone
• AKOS024886044
• F6442-0819
• 1706207-47-7

• Inchi： 1S/C16H17N3O4S/c1-11-7-18-15(8-17-11)16(20)19-9-14(10-19)24(21,22)13-5-3-12(23-2)4-6-13/h3-8,14H,9-10H2,1-2H3
• InChI Key： OZLIWVMVVYSHDH-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=CC=1)OC)(C1CN(C(C2C=NC(C)=CN=2)=O)C1)(=O)=O

Computed Properties

• Exact Mass: 347.09397721g/mol
• Monoisotopic Mass: 347.09397721g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 548
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 97.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrazines Pyrazine carboxylic acids and derivatives

Additional information on 2-3-(4-methoxybenzenesulfonyl)azetidine-1-carbonyl-5-methylpyrazine

Comprehensive Overview of 2-3-(4-methoxybenzenesulfonyl)azetidine-1-carbonyl-5-methylpyrazine (CAS No. 1706207-47-7)

The compound 2-3-(4-methoxybenzenesulfonyl)azetidine-1-carbonyl-5-methylpyrazine (CAS No. 1706207-47-7) is a highly specialized chemical entity that has garnered significant attention in pharmaceutical and agrochemical research. Its unique molecular structure, featuring a 4-methoxybenzenesulfonyl group and a 5-methylpyrazine moiety, makes it a promising candidate for various applications. Researchers are particularly interested in its potential as a building block for novel drug discovery, especially in the fields of kinase inhibitors and GPCR modulators.

In recent years, the demand for sulfonyl-containing compounds like 1706207-47-7 has surged due to their versatility in medicinal chemistry. The azetidine ring, a four-membered nitrogen heterocycle, is a key structural feature that enhances the compound's metabolic stability and bioavailability. This aligns with the growing trend in the pharmaceutical industry to develop small-molecule therapeutics with improved pharmacokinetic profiles. Additionally, the methoxybenzenesulfonyl group is known to contribute to enhanced binding affinity with target proteins, making it a valuable scaffold for drug design.

The synthesis of 2-3-(4-methoxybenzenesulfonyl)azetidine-1-carbonyl-5-methylpyrazine involves multi-step organic reactions, including sulfonylation and carbonyl coupling. These processes are critical for achieving high purity and yield, which are essential for industrial-scale production. Recent advancements in flow chemistry and catalysis have further optimized the synthesis of such complex molecules, reducing waste and improving efficiency. This is particularly relevant given the increasing emphasis on green chemistry and sustainable manufacturing practices.

From a commercial perspective, 1706207-47-7 is often sought after by contract research organizations (CROs) and pharmaceutical companies engaged in early-stage drug development. Its applications extend beyond therapeutics, with potential uses in agrochemicals and material science. For instance, the pyrazine core is known to exhibit herbicidal and fungicidal activities, making it a candidate for crop protection products. This dual utility underscores the compound's broad relevance across multiple industries.

One of the most frequently asked questions about 2-3-(4-methoxybenzenesulfonyl)azetidine-1-carbonyl-5-methylpyrazine pertains to its solubility and stability under various conditions. Studies indicate that the compound exhibits moderate solubility in polar organic solvents like DMSO and methanol, which is advantageous for formulation development. Its stability in aqueous solutions, however, is pH-dependent, necessitating careful handling during storage and transportation. These properties are critical for researchers aiming to integrate the compound into high-throughput screening assays.

Another area of interest is the structure-activity relationship (SAR) of 1706207-47-7. Computational modeling and molecular docking studies have revealed that the 4-methoxybenzenesulfonyl group plays a pivotal role in interacting with biological targets, particularly enzymes involved in inflammatory pathways. This has led to speculation about its potential as a lead compound for treating autoimmune diseases. Such findings are often discussed in forums dedicated to medicinal chemistry and drug discovery, highlighting the compound's relevance in contemporary research.

In conclusion, 2-3-(4-methoxybenzenesulfonyl)azetidine-1-carbonyl-5-methylpyrazine (CAS No. 1706207-47-7) represents a fascinating example of modern chemical innovation. Its multifaceted applications, from pharmaceuticals to agrochemicals, coupled with its unique structural features, make it a subject of ongoing investigation. As the scientific community continues to explore its potential, this compound is likely to remain a focal point in the development of next-generation therapeutics and functional materials.